2-[(4-chlorophenyl)thio]-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide
• InChI: InChI=1S/C22H17ClN2O2S/c1-14-2-4-15(5-3-14)22-25-19-12-17(8-11-20(19)27-22)24-21(26)13-28-18-9-6-16(23)7-10-18/h2-12H,13H2,1H3,(H,24,26)
• InChI Key: VHYRETYJEYDEIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)CSC4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN2O2S
• Molecular Weight: 408.9 g/mol

Description

2-[(4-chlorophenyl)thio]-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)thio]-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide involves the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation. It has also been shown to inhibit the activity of certain receptors in the body, such as the epidermal growth factor receptor (EGFR), which is involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. This compound has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, it has been shown to have antibacterial properties against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-chlorophenyl)thio]-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide in lab experiments is its potential to inhibit the activity of certain enzymes and receptors in the body. This compound can be used to study the role of these enzymes and receptors in various physiological and pathological processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which can affect the results of the experiments.

Future Directions

There are several future directions for research on 2-[(4-chlorophenyl)thio]-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide. One direction is to study the potential use of this compound in the treatment of Alzheimer's disease and other neurological disorders. Another direction is to study the potential use of this compound in the development of new anti-inflammatory and anti-cancer drugs. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

2-[(4-chlorophenyl)thio]-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide can be synthesized using various methods. One of the commonly used methods involves the reaction of 2-aminobenzoxazole with 4-chlorobenzenethiol in the presence of acetic anhydride. The resulting product is then reacted with 4-methylphenylmagnesium bromide to obtain the final product.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.